Cas no 6965-97-5 (2,4-Pyrimidinediamine,6-ethoxy-5-nitroso-)

2,4-Pyrimidinediamine,6-ethoxy-5-nitroso- structure
6965-97-5 structure
Product Name:2,4-Pyrimidinediamine,6-ethoxy-5-nitroso-
CAS No:6965-97-5
MF:C6H9N5O2
MW:183.167959928513
CID:518698
PubChem ID:227250
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-ethoxy-5-nitroso- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-ethoxy-5-nitroso-
    • 6-ethoxy-5-nitrosopyrimidine-2,4-diamine
    • 5-nitroso-2,6-diamino-4-ethoxy-pyrimidine
    • 6-Aethoxy-5-nitroso-pyrimidin-2,4-diyldiamin
    • 6-ethoxy-5-nitroso-pyrimidine-2,4-diyldiamine
    • AC1L5FCU
    • AC1Q6R23
    • AG-K-74789
    • AR-1H1612
    • CTK5D0790
    • NSC18699
    • 6965-97-5
    • SCHEMBL4454204
    • VUTARFHXVDMWDZ-UHFFFAOYSA-N
    • NSC-18699
    • DTXSID30280792
    • Inchi: 1S/C6H9N5O2/c1-2-13-5-3(11-12)4(7)9-6(8)10-5/h2H2,1H3,(H4,7,8,9,10)
    • InChI Key: VUTARFHXVDMWDZ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=C(N)N=C(N)N=1)N=O

Computed Properties

  • Exact Mass: 183.07577
  • Monoisotopic Mass: 183.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 116.48
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